Cas no 39275-18-8 (1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline
• CAS No: 39275-18-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD00496655
• CID: 55007
• PubChem ID: 11480955
• Update Time: 2025-04-18

1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline
• 1-methyl-7-nitro-3,4-dihydro-2H-quinoline
• N-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline
• A824506
• SY067220
• 1-Methyl-7-nitro-1,2,3,4-tetrahydro-quinoline
• FT-0639542
• SCHEMBL3586952
• UIQYGCGBKBKFJY-UHFFFAOYSA-N
• MS-20092
• 7-NITRO-N-METHYL-1,2,3,4-TETRAHYDRO-QUINOLINE
• 1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline, AldrichCPR
• CS-W010705
• J-504984
• AKOS005255359
• MFCD00496655
• 39275-18-8
• AC-1921
• DTXSID10467221
• STL554665
• DB-049397
• BBL100871

• MDL： MFCD00496655
• Inchi： 1S/C10H12N2O2/c1-11-6-2-3-8-4-5-9(12(13)14)7-10(8)11/h4-5,7H,2-3,6H2,1H3
• InChI Key： UIQYGCGBKBKFJY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N(C)CCC2)=O

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.583
• PSA: 49.06000
• LogP: 2.56540

1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38